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Compound of Interest

Compound Name: NIBR0213

Cat. No.: B609571 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive

guide to the proper disposal procedures for NIBR0213, a potent and selective antagonist of the

sphingosine-1-phosphate receptor-1 (S1P1). Adherence to these guidelines is crucial for

laboratory safety and environmental protection.

Pre-Disposal Safety Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for NIBR0213. The manufacturer, Cayman Chemical, states that this material should be

considered hazardous until further information is available and that a complete SDS has been

sent to the user's institution[1].

General safety warnings include:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing[1].

Wash thoroughly after handling[1].

Wear appropriate personal protective equipment (PPE), including gloves, lab coats, and eye

protection.

NIBR0213 Waste Classification
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NIBR0213 is a crystalline solid with the chemical formula C27H29ClN2O3 and a molecular

weight of 465.0[1]. As a bioactive chemical compound used in research, any waste containing

NIBR0213, including pure compound, solutions, and contaminated materials, must be treated

as chemical waste. Standard laboratory practice, as outlined by institutions like the National

Institutes of Health (NIH), dictates that chemical waste should be managed by a designated

waste disposal service and not disposed of down the sanitary sewer unless specifically

approved[2].

Step-by-Step Disposal Procedures
The following steps outline the recommended procedure for the disposal of NIBR0213 waste.

This process is designed to ensure safety and compliance with standard laboratory waste

management protocols.

Step 1: Segregation of Waste Properly segregate waste contaminated with NIBR0213 from

other laboratory waste streams. This includes:

Solid Waste: Unused or expired NIBR0213 powder, contaminated personal protective

equipment (gloves, etc.), and any other solid materials that have come into contact with the

compound.

Liquid Waste: Solutions containing NIBR0213, including stock solutions and experimental

buffers.

Sharps: Any needles, syringes, or other sharp objects contaminated with NIBR0213.

Step 2: Containment and Labeling

Solid and Liquid Waste: Collect in a designated, leak-proof, and chemically compatible

container. The container must be clearly labeled as "Hazardous Waste" and should specify

"NIBR0213 Waste" along with the approximate concentration and date.

Sharps Waste: Place all contaminated sharps into a designated, puncture-resistant sharps

container.

Step 3: Storage Store the sealed waste containers in a designated, well-ventilated, and secure

area away from incompatible materials. Follow your institution's guidelines for the temporary
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storage of chemical waste.

Step 4: Arrange for Professional Disposal Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup

and proper disposal of the NIBR0213 waste. Do not attempt to treat or dispose of the chemical

waste through conventional means.

Quantitative Data Summary
While specific quantitative limits for the disposal of NIBR0213 are not publicly available and

would be provided in the official SDS, the following table summarizes its relevant physical and

chemical properties.

Property Value

Chemical Formula C27H29ClN2O3

Molecular Weight 465.0 g/mol

Physical State Crystalline Solid

Solubility in Ethanol, DMSO, DMF Approx. 25 mg/mL

Solubility in 1:5 Ethanol:PBS (pH 7.2) Approx. 0.15 mg/mL

Storage Temperature -20°C

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of NIBR0213.
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Caption: Workflow for the safe disposal of NIBR0213 waste.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of NIBR0213, minimizing risks to themselves and the environment. Always prioritize

safety and consult your institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b609571?utm_src=pdf-body-img
https://www.benchchem.com/product/b609571?utm_src=pdf-body
https://www.benchchem.com/product/b609571?utm_src=pdf-body
https://www.benchchem.com/product/b609571?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. nems.nih.gov [nems.nih.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of NIBR0213].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609571#nibr0213-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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